Cas no 898425-99-5 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3-(piperidine-1-sulfonyl)benzamide
• CAS No: 898425-99-5
• MF: C₁₈H₂₆N₂O₅S₂
• MW: 414.539442539215
• CID: 6423940
• PubChem ID: 18573640
• Update Time: 2025-06-09

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3-(piperidine-1-sulfonyl)benzamide
• F2545-0399
• N-(1,1-dioxothiolan-3-yl)-N-ethyl-3-piperidin-1-ylsulfonylbenzamide
• CHEMBL1354696
• BDBM73130
• HMS3001G18
• AB00971534-03
• SMR000811068
• N-[1,1-bis(oxidanylidene)thiolan-3-yl]-N-ethyl-3-piperidin-1-ylsulfonyl-benzamide
• cid_18573640
• HMS1656P19
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethyl-3-(piperidin-1-ylsulfonyl)benzamide
• MLS001234820
• N-(1,1-diketothiolan-3-yl)-N-ethyl-3-piperidinosulfonyl-benzamide
• N-(1,1-dioxo-3-thiolanyl)-N-ethyl-3-(1-piperidinylsulfonyl)benzamide
• 898425-99-5
• AKOS024659351
• Benzamide, N-ethyl-3-(1-piperidinylsulfonyl)-N-(tetrahydro-1,1-dioxido-3-thienyl)-

• Inchi： 1S/C18H26N2O5S2/c1-2-20(16-9-12-26(22,23)14-16)18(21)15-7-6-8-17(13-15)27(24,25)19-10-4-3-5-11-19/h6-8,13,16H,2-5,9-12,14H2,1H3
• InChI Key： ICVXCSAOLJCADL-UHFFFAOYSA-N
• SMILES： C(N(CC)C1CCS(=O)(=O)C1)(=O)C1=CC=CC(S(N2CCCCC2)(=O)=O)=C1

Computed Properties

• Exact Mass: 414.12831428g/mol
• Monoisotopic Mass: 414.12831428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 109Ų

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3-(piperidine-1-sulfonyl)benzamide

Comprehensive Overview of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3-(piperidine-1-sulfonyl)benzamide (CAS No. 898425-99-5)

The compound N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3-(piperidine-1-sulfonyl)benzamide (CAS No. 898425-99-5) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its intricate molecular structure, featuring a piperidine-1-sulfonyl moiety and a 1,1-dioxo-1lambda6-thiolan-3-yl group, makes it a subject of interest for scientists exploring novel drug candidates and enzyme inhibitors. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of sulfonyl groups in drug design?" and "How does CAS No. 898425-99-5 contribute to medicinal chemistry?"

One of the standout features of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3-(piperidine-1-sulfonyl)benzamide is its unique combination of functional groups, which are often associated with enhanced bioavailability and target specificity. The piperidine ring, a common scaffold in pharmaceuticals, contributes to its lipophilicity, while the sulfonyl group can participate in hydrogen bonding, a critical factor in drug-receptor interactions. Researchers frequently search for terms like "sulfonamide-based drugs" and "piperidine derivatives in medicine," highlighting the growing interest in such compounds for therapeutic development.

In the context of current trends, CAS No. 898425-99-5 aligns with the increasing demand for small-molecule inhibitors in oncology and neurology. For instance, sulfonamide derivatives are being investigated for their potential to modulate protein-protein interactions, a hot topic in cancer research. Questions like "Can sulfonyl-containing compounds inhibit tumor growth?" and "What are the latest advancements in piperidine-based therapeutics?" reflect the public's curiosity about this compound's applications. Additionally, its 1,1-dioxo-1lambda6-thiolan-3-yl component may offer metabolic stability, a key consideration in drug design.

From a synthetic chemistry perspective, the preparation of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3-(piperidine-1-sulfonyl)benzamide involves multi-step organic transformations, including sulfonylation and amide coupling reactions. These processes are often explored in academic and industrial settings, with search terms like "efficient synthesis of sulfonamides" and "amide bond formation techniques" gaining traction. The compound's CAS No. 898425-99-5 serves as a unique identifier, enabling researchers to access precise data for reproducibility and further studies.

Beyond its chemical attributes, CAS No. 898425-99-5 is also relevant to discussions about green chemistry and sustainable drug development. With the pharmaceutical industry emphasizing eco-friendly synthesis routes, queries such as "How to reduce waste in sulfonamide production?" and "Are there greener alternatives to traditional amide coupling?" are becoming increasingly common. This compound's structural complexity offers opportunities to explore innovative, less wasteful synthetic methodologies.

In summary, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3-(piperidine-1-sulfonyl)benzamide (CAS No. 898425-99-5) represents a fascinating intersection of chemistry and pharmacology. Its multifaceted structure and potential applications make it a valuable subject for researchers addressing pressing questions in drug discovery and development. By leveraging its sulfonyl and piperidine functionalities, scientists can unlock new possibilities in therapeutic innovation, aligning with the broader goals of precision medicine and sustainable science.